![molecular formula C8H11BrN2O2S B594990 5-Bromo-n-isopropylpyridine-3-sulfonamide CAS No. 1240282-56-7](/img/structure/B594990.png)
5-Bromo-n-isopropylpyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-N-isopropylpyridine-3-sulfonamide is a chemical compound with the CAS Number: 1240282-56-7 . It has a molecular weight of 279.16 and its IUPAC name is 5-bromo-N-isopropyl-3-pyridinesulfonamide .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H11BrN2O2S . The InChI code for this compound is 1S/C8H11BrN2O2S/c1-6(2)11-14(12,13)8-3-7(9)4-10-5-8/h3-6,11H,1-2H3 .Scientific Research Applications
Synthesis and Structural Analysis
5-Bromo-n-isopropylpyridine-3-sulfonamide and its derivatives are extensively studied for their synthesis and structural properties. For example, Zhou et al. (2015) focused on the synthesis, crystal structure, and antitumor activity of enantiomers of a related compound, demonstrating the importance of stereochemistry in pharmaceutical applications. They used X-ray analysis and electronic circular dichroism to confirm the absolute configurations of the compounds, which were shown to inhibit PI3Kα kinase activity, a target in cancer therapy (Zhou et al., 2015).
Antimicrobial and Antioxidant Properties
Variya et al. (2019) synthesized novel sulfonamide derivatives linked to 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine, demonstrating significant antibacterial and antioxidant properties. This study highlights the potential of these compounds in developing new antibacterial agents (Variya, Panchal, & Patel, 2019).
Isoform-Selective Inhibition
Bozdağ et al. (2014) explored the selective inhibition of carbonic anhydrase isoforms by sulfonamide derivatives. Their findings emphasize the potential of such compounds in designing isoform-selective inhibitors for therapeutic purposes, particularly in targeting tumor-associated carbonic anhydrase isoforms (Bozdağ et al., 2014).
Anticancer Activity
Awad et al. (2015) reported the synthesis of new pyrimidine derivatives from sulfonamides and their antiproliferative activity against selected human cancer cell lines, showcasing the therapeutic potential of these compounds in cancer treatment (Awad et al., 2015).
Safety and Hazards
properties
IUPAC Name |
5-bromo-N-propan-2-ylpyridine-3-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2O2S/c1-6(2)11-14(12,13)8-3-7(9)4-10-5-8/h3-6,11H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCPDIVOHLOSWFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC(=CN=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.